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CAS No.: 13235-12-6

Cat. No.: B077140

Get Quote

Introduction
4-Bromo-2-methylquinolin-3-ol is a substituted quinoline derivative of significant interest in

medicinal chemistry and materials science. The quinoline scaffold is a key pharmacophore

found in numerous clinically important drugs, and the specific substitution pattern of a bromine

atom, a methyl group, and a hydroxyl group imparts unique physicochemical properties that

can modulate biological activity and photophysical characteristics. Accurate structural

elucidation and purity assessment are paramount for any research or development endeavor

involving this compound. This technical guide provides an in-depth analysis of the expected

spectroscopic data for 4-Bromo-2-methylquinolin-3-ol, including Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), grounded in the fundamental

principles of these techniques and data from analogous structures.

The causality behind the choice of these techniques is clear: NMR spectroscopy provides a

detailed map of the carbon-hydrogen framework, IR spectroscopy identifies the key functional

groups present, and mass spectrometry determines the molecular weight and provides

information on the fragmentation pattern, which is crucial for confirming the elemental
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composition. Together, these three methods offer a self-validating system for the

comprehensive characterization of the molecule.

Molecular Structure and Spectroscopic Workflow
The logical flow for the characterization of 4-Bromo-2-methylquinolin-3-ol begins with sample

preparation, followed by data acquisition using the three core spectroscopic techniques, and

culminates in data analysis and structural confirmation.

Figure 1. General Spectroscopic Workflow
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Caption: General Spectroscopic Workflow
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NMR spectroscopy is the most powerful tool for elucidating the precise connectivity of atoms in

a molecule. For 4-Bromo-2-methylquinolin-3-ol, both ¹H and ¹³C NMR are essential.

¹H NMR Spectroscopy
Proton NMR provides information about the chemical environment, number, and connectivity of

protons.

Experimental Protocol: ¹H NMR Spectroscopy A standard protocol for acquiring a ¹H NMR

spectrum is as follows:

Sample Preparation: Weigh approximately 5-10 mg of the sample.

Dissolution: Dissolve the sample in 0.6-0.75 mL of a suitable deuterated solvent (e.g.,

DMSO-d₆ or CDCl₃) in a clean NMR tube. The choice of solvent is critical; DMSO-d₆ is often

preferred for compounds with hydroxyl groups to observe the exchangeable proton.

Tetramethylsilane (TMS) is typically added as an internal standard (δ = 0.00 ppm).[1]

Data Acquisition: Insert the NMR tube into the spectrometer. The magnetic field is "locked"

onto the deuterium signal of the solvent and "shimmed" to optimize homogeneity.[1]

Spectrum Recording: Acquire the spectrum using appropriate parameters. For a ¹H

spectrum, 8 to 16 scans are usually sufficient.

Predicted ¹H NMR Data and Interpretation The predicted ¹H NMR spectrum of 4-Bromo-2-
methylquinolin-3-ol in DMSO-d₆ is expected to show signals corresponding to the aromatic

protons, the methyl protons, and the hydroxyl proton.
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Figure 2. Structure of 4-Bromo-2-methylquinolin-3-ol

Click to download full resolution via product page

Caption: Structure of 4-Bromo-2-methylquinolin-3-ol
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Predicted
Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~9.5 - 10.5 Singlet (broad) 1H OH

The hydroxyl

proton is acidic

and its chemical

shift is

concentration

and solvent

dependent. It

typically appears

as a broad

singlet.

~8.0 - 8.2 Doublet 1H H-5

Protons on the

carbocyclic ring

of the quinoline

system typically

resonate at

downfield

chemical shifts.

H-5 is deshielded

by the ring

current.

~7.7 - 7.9 Triplet 1H H-7

This proton will

be coupled to H-

6 and H-8,

resulting in a

triplet.

~7.5 - 7.7 Doublet 1H H-8

H-8 is expected

to be a doublet

due to coupling

with H-7.

~7.4 - 7.6 Triplet 1H H-6 This proton will

be coupled to H-

5 and H-7,

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077140?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


resulting in a

triplet.

~2.5 Singlet 3H CH₃

The methyl

protons are in a

relatively

shielded

environment and

are not coupled

to other protons,

hence they

appear as a

singlet.

Note: These are predicted values based on general principles and data for similar quinoline

structures. Actual experimental values may vary.

¹³C NMR Spectroscopy
Carbon-13 NMR provides information on the different carbon environments within the molecule.

Experimental Protocol: ¹³C NMR Spectroscopy

Sample Preparation: A more concentrated sample is required, typically 50-100 mg, due to

the low natural abundance of ¹³C.[1]

Dissolution: Dissolve the sample in 0.6-0.75 mL of a deuterated solvent as for ¹H NMR.

Data Acquisition: A greater number of scans is required (typically several hundred to

thousands) to obtain a good signal-to-noise ratio. Proton decoupling is used to simplify the

spectrum to single lines for each unique carbon.

Predicted ¹³C NMR Data and Interpretation The molecule has 10 carbon atoms, and due to its

asymmetry, 10 distinct signals are expected in the proton-decoupled ¹³C NMR spectrum.
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Predicted Chemical Shift
(δ, ppm)

Assignment Rationale

~160 C-2

The carbon bearing the methyl

group and adjacent to the

nitrogen is expected at a

downfield shift.

~145 C-8a
A quaternary carbon in the

aromatic system.

~140 C-3

The carbon bearing the

hydroxyl group will be

significantly deshielded.

~130 C-7 Aromatic CH carbon.

~128 C-5 Aromatic CH carbon.

~125 C-4a
A quaternary carbon in the

aromatic system.

~124 C-6 Aromatic CH carbon.

~122 C-8 Aromatic CH carbon.

~110 C-4

The carbon atom attached to

the bromine will be shifted to

this region. The C-Br bond has

a characteristic effect on the

chemical shift.[2]

~20 CH₃

The methyl carbon is expected

in the aliphatic region of the

spectrum.

Note: These are predicted values based on known substituent effects on the quinoline ring

system.

Infrared (IR) Spectroscopy
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FT-IR spectroscopy is used to identify the functional groups present in a molecule by

measuring the absorption of infrared radiation.

Experimental Protocol: FT-IR Spectroscopy For a solid sample like 4-Bromo-2-
methylquinolin-3-ol, one of the following methods is typically employed:

KBr Pellet Method: Approximately 1-2 mg of the sample is finely ground with 100-200 mg of

dry potassium bromide (KBr) powder. The mixture is then pressed into a transparent pellet,

which is placed in the IR beam.[3]

Attenuated Total Reflectance (ATR): A small amount of the solid sample is placed directly

onto the ATR crystal (e.g., diamond or germanium), and pressure is applied to ensure good

contact. This method requires minimal sample preparation.[4]

Predicted IR Data and Interpretation The IR spectrum will provide clear evidence for the

hydroxyl group, the aromatic rings, and the C-Br bond.
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Wavenumber
(cm⁻¹)

Vibration Type Functional Group Rationale

~3200-3400 (broad) O-H stretch Hydroxyl (-OH)

The broadness of this

peak is due to

hydrogen bonding.

~3000-3100 C-H stretch Aromatic C-H

Characteristic

stretching vibrations

for sp² C-H bonds.

~2850-2960 C-H stretch Methyl (-CH₃)
Stretching vibrations

for sp³ C-H bonds.

~1500-1600 C=C and C=N stretch Quinoline Ring

Multiple bands are

expected in this region

corresponding to the

stretching of the

aromatic and

heteroaromatic rings.

[5]

~1200-1300 C-O stretch Phenolic C-O

The stretching

vibration of the

carbon-oxygen single

bond of the hydroxyl

group.

~1000-1100 C-Br stretch Aryl Bromide

The C-Br stretching

vibration typically

appears in the

fingerprint region and

can be weak.

~750-850 C-H bend
Aromatic C-H out-of-

plane

The pattern of these

bands can sometimes

give information about

the substitution

pattern of the aromatic

ring.
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Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight of the compound and information about its

structure through analysis of its fragmentation pattern.

Experimental Protocol: Mass Spectrometry

Sample Introduction: A dilute solution of the sample is introduced into the mass

spectrometer, often via direct infusion or coupled with a chromatographic system like GC or

LC.

Ionization: The molecules are ionized. Electron Impact (EI) is a common technique that

causes fragmentation, while softer ionization methods like Electrospray Ionization (ESI) can

be used to observe the molecular ion with less fragmentation.

Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z).

Detection: The abundance of each ion is measured, and a mass spectrum is generated.

Predicted Mass Spectrum and Interpretation The molecular formula of 4-Bromo-2-
methylquinolin-3-ol is C₁₀H₈BrNO, with a molecular weight of approximately 238.08 g/mol .

A key feature in the mass spectrum will be the isotopic pattern of bromine. Bromine has two

major isotopes, ⁷⁹Br (~50.7%) and ⁸¹Br (~49.3%), in nearly equal abundance. This results in a

characteristic "doublet" for the molecular ion and any fragment containing a bromine atom, with

two peaks of nearly equal intensity separated by 2 m/z units (M⁺ and M+2⁺).
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m/z Value Ion Interpretation

237 / 239
[C₁₀H₈⁷⁹BrNO]⁺ /

[C₁₀H₈⁸¹BrNO]⁺

Molecular ion peak (M⁺ and

M+2⁺). The presence of this

pair in a ~1:1 ratio is strong

evidence for a single bromine

atom in the molecule.

222 / 224 [M - CH₃]⁺ Loss of the methyl group.

210 / 212 [M - COH]⁺

Loss of a formyl radical, a

common fragmentation

pathway.

158 [M - Br]⁺

Loss of the bromine atom,

resulting in a fragment at m/z

158.

130 [C₉H₈N]⁺

Further fragmentation of the

quinoline ring system, possibly

through loss of CO from the [M

- Br]⁺ fragment.

Conclusion
The combination of NMR, IR, and MS provides a robust and comprehensive characterization of

4-Bromo-2-methylquinolin-3-ol. While direct experimental data is not readily available in the

cited literature, the predicted spectra, based on established principles and data from analogous

compounds, offer a strong and reliable framework for researchers, scientists, and drug

development professionals. The methodologies and interpretations presented in this guide

constitute a self-validating system for the unambiguous identification and structural elucidation

of this and similar quinoline derivatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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